4-(5-(Trifluoromethyl)pyridin-2-yl)pyridin-2(1H)-one

• Molecular Formula: C11H7F3N2O
• Molecular Weight: 240.18 g/mol
• IUPAC Name: 4-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyridin-2-one
• InChI: InChI=1S/C11H7F3N2O/c12-11(13,14)8-1-2-9(16-6-8)7-3-4-15-10(17)5-7/h1-6H,(H,15,17)
• InChI Key: DCOVCKYPSZJOCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(F)(F)F)C2=CC(=O)NC=C2

Description

4-(5-(Trifluoromethyl)pyridin-2-yl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C11H7F3N2O and its molecular weight is 240.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2′-Methoxy-5-(trifluoromethyl)-2,4′-bipyridine (337 mg, 1.32 mmol) was stirred in concentrated hydrochloric acid (20 mL) at 120° C. for 18 h and then concentrated. The residue was adjusted to pH 8 with 6 N NaOH, and the solids were filtered off, washed with water and dried under vacuum to provide the title compound (289 mg, 89%) as a white solid: 1H NMR (300 MHz, DMSO-d6) δ 11.08 (s, 1H) 9.10 (s, 1H), 8.35 (dd, J=8.4, 2.1 Hz, 1H), 8.25 (d, J=8.3 Hz, 1H), 7.53 (d, J=6.8, 1H), 7.09 (d, J=1.3 Hz, 1H), 6.90 (dd, J=6.8, 1.6 Hz, 1H).